Cas no 2171270-62-3 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid
• CAS No: 2171270-62-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5837676
• PubChem ID: 165551325
• Update Time: 2025-06-13

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclobutane-1-carboxylic acid
• EN300-1488346
• 2171270-62-3

• Inchi： 1S/C25H28N2O5/c1-2-8-21(22(28)27-25(23(29)30)13-7-14-25)26-24(31)32-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,20-21H,2,7-8,13-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t21-/m1/s1
• InChI Key： KWQNHIBVSYTLSR-OAQYLSRUSA-N
• SMILES： OC(C1(CCC1)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid (CAS No. 2171270-62-3)

In the realm of peptide synthesis and pharmaceutical intermediates, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid (CAS No. 2171270-62-3) stands out as a critical building block. This compound, often abbreviated as Fmoc-protected cyclobutane derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its unique structural properties and compatibility with Fmoc chemistry. Researchers and manufacturers alike are increasingly interested in its applications, particularly in the development of therapeutic peptides and bioconjugates.

The molecular structure of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid features a cyclobutane ring, which imparts conformational rigidity—a highly desirable trait in drug design. This rigidity can enhance target binding affinity and improve metabolic stability, making it a valuable component in the synthesis of peptide-based drugs. Recent studies have highlighted its potential in addressing drug delivery challenges, especially in the context of personalized medicine and oncology therapeutics.

One of the most searched topics in peptide chemistry revolves around the optimization of synthetic routes for complex molecules like CAS No. 2171270-62-3. Scientists are exploring greener alternatives, such as microwave-assisted synthesis and flow chemistry, to improve yield and reduce environmental impact. The compound’s Fmoc-protected amine group is particularly noteworthy, as it allows for selective deprotection under mild conditions, a feature often queried in peptide synthesis forums and academic databases.

Another hot topic is the role of cyclic amino acids in bioactive peptide design. The cyclobutane moiety in 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid has been linked to enhanced proteolytic resistance, a key consideration for oral peptide therapeutics. This aligns with growing industry demand for non-invasive drug formulations, as evidenced by frequent searches for peptide stability and bioavailability enhancement techniques.

From a commercial perspective, the availability of high-purity CAS No. 2171270-62-3 is crucial for GMP-compliant manufacturing. Suppliers are increasingly focusing on analytical method development to meet stringent pharmaceutical standards, a concern frequently raised in quality control discussions. Additionally, the compound’s compatibility with automated peptide synthesizers has made it a staple in high-throughput screening workflows, further driving its adoption in drug discovery pipelines.

In summary, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid (CAS No. 2171270-62-3) represents a versatile tool in modern peptide science, bridging gaps between chemical synthesis and therapeutic innovation. Its relevance to trending topics like sustainable chemistry, precision medicine, and peptide engineering ensures its continued prominence in both academic and industrial research.